Cas no 886907-82-0 (N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide)

• Product name: N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide
• CAS No: 886907-82-0
• MF: C₁₄H₁₃N₃O₆S
• MW: 351.334522008896
• CID: 5476993

N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxin-2-carboxamide, 5,6-dihydro-N-[5-[3-(methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]-
• N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide

• Inchi： 1S/C14H13N3O6S/c1-24(19,20)10-4-2-3-9(7-10)13-16-17-14(23-13)15-12(18)11-8-21-5-6-22-11/h2-4,7-8H,5-6H2,1H3,(H,15,17,18)
• InChI Key： WJXPBXNHRGRBLX-UHFFFAOYSA-N
• SMILES： O1CCOC=C1C(NC1=NN=C(C2=CC=CC(S(C)(=O)=O)=C2)O1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide

Professional Introduction to Compound with CAS No. 886907-82-0 and Product Name: N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide

The compound identified by the CAS number 886907-82-0 and the product name N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse pharmacological properties and potential applications in therapeutic interventions.

At the core of its chemical structure lies a 1,3,4-oxadiazole moiety, which is a key pharmacophore known for its role in modulating various biological pathways. The 3-methanesulfonylphenyl substituent appended to the oxadiazole ring introduces a polar and lipophilic character, enhancing the compound's solubility and bioavailability. This strategic design allows the molecule to interact effectively with biological targets while maintaining structural stability.

The presence of a 5,6-dihydro-1,4-dioxine core further enriches the compound's chemical landscape. This scaffold is recognized for its ability to engage with enzymes and receptors in a manner that can lead to therapeutic effects. The carboxamide functional group at the 2-position of the dioxine ring adds another layer of complexity, enabling hydrogen bonding interactions that are critical for binding affinity and specificity.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The 1,3,4-oxadiazole moiety, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Studies have demonstrated that oxadiazole derivatives can inhibit key enzymes involved in cell proliferation and survival pathways. For instance, modifications at the 5-position of the oxadiazole ring have been shown to enhance binding affinity to target proteins.

The 3-methanesulfonylphenyl group serves as an effective linker that bridges the oxadiazole and dioxine moieties. This arrangement not only stabilizes the molecule but also allows for conformational flexibility, which is essential for optimal binding interactions. Computational studies have indicated that this structural motif can adopt multiple conformations that are favorable for receptor engagement.

In terms of biological activity, preliminary in vitro studies on N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide have shown promising results. The compound exhibits inhibitory effects on certain kinases and proteases that are implicated in diseases such as cancer and inflammation. Specifically, it has demonstrated potent activity against Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with immune responses.

The carboxamide group at the 2-position of the dioxine ring is particularly noteworthy for its ability to form hydrogen bonds with polar residues in protein active sites. This interaction enhances binding affinity and specificity. Structural biology techniques such as X-ray crystallography have been employed to elucidate how this compound interacts with its target proteins at an atomic level.

One of the most intriguing aspects of this compound is its potential to be developed into a dual-action therapeutic agent. The combination of the 1,3,4-oxadiazole, 3-methanesulfonylphenyl, and 5,6-dihydro-1,4-dioxine moieties allows for simultaneous interaction with multiple targets or modulation of different signaling pathways. Such multifunctionality is highly sought after in modern drug design as it can lead to synergistic effects and reduced side effects.

Advances in synthetic methodologies have made it possible to efficiently produce complex heterocyclic compounds like this one on a scalable basis. Techniques such as multi-step organic synthesis combined with automated purification processes have enabled researchers to access these molecules with high purity and yield. This has accelerated the pace at which new drug candidates can be discovered and tested.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide exemplifies this collaborative approach. By integrating structural insights from chemistry with functional assays from biology, researchers can rapidly identify promising candidates for further development.

In conclusion,N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yi -5,6-dihydro -1,4 -dioxine -2-carboxamide (CAS No. 886907 -82 -0) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation into therapeutic applications across multiple disease areas.